N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide

• Molecular Formula: C25H16F2N2O5S2
• Molecular Weight: 526.5 g/mol
• IUPAC Name: 2-N,7-N-bis(4-fluorophenyl)-9-oxofluorene-2,7-disulfonamide
• InChI: InChI=1S/C25H16F2N2O5S2/c26-15-1-5-17(6-2-15)28-35(31,32)19-9-11-21-22-12-10-20(14-24(22)25(30)23(21)13-19)36(33,34)29-18-7-3-16(27)4-8-18/h1-14,28-29H
• InChI Key: KSSHKQOWHWZJLV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)C4=C(C3=O)C=C(C=C4)S(=O)(=O)NC5=CC=C(C=C5)F)F

Description

N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide, also known as BF-5m, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins that are involved in the inflammatory and tumorigenic processes.
Biochemical and Physiological Effects:
N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide has been shown to have a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, inhibit the proliferation of cancer cells, and enhance the activity of certain anti-microbial agents.

Advantages and Limitations for Lab Experiments

N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high level of purity. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide. One area of research is the development of new drugs based on N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide that can be used to treat inflammatory diseases, cancer, and infections. Another area of research is the investigation of the potential side effects and toxicity of N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide, as well as the identification of new targets for its therapeutic activity.
In conclusion, N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide, or N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide, is a promising compound that has potential therapeutic applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide and to develop new drugs based on its structure.

Synthesis Methods

N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide can be synthesized using a multi-step process that involves the reaction of 4-fluorobenzene-1,3-disulfonyl chloride with 9-fluorenone in the presence of a base. The resulting intermediate is then reacted with 4-fluoroaniline to yield N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide.

Scientific Research Applications

N~2~,N~7~-bis(4-fluorophenyl)-9-oxo-9H-fluorene-2,7-disulfonamide has been studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for the development of new drugs.